Cas no 1341031-24-0 (2-2-(hexyloxy)ethoxyethane-1-sulfonyl chloride)

• Product Name: 2-2-(hexyloxy)ethoxyethane-1-sulfonyl chloride
• CAS No: 1341031-24-0
• MF: C₁₀H₂₁ClO₄S
• MW: 272.789341688156
• CID: 5759926
• PubChem ID: 64199313
• Update Time: 2025-05-26

2-2-(hexyloxy)ethoxyethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-1145039
• 1341031-24-0
• AKOS013519308
• 2-[2-(hexyloxy)ethoxy]ethane-1-sulfonyl chloride
• 2-2-(hexyloxy)ethoxyethane-1-sulfonyl chloride

• Inchi： 1S/C10H21ClO4S/c1-2-3-4-5-6-14-7-8-15-9-10-16(11,12)13/h2-10H2,1H3
• InChI Key： BYCKHHZQWYJHCI-UHFFFAOYSA-N
• SMILES： ClS(CCOCCOCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 272.0849080g/mol
• Monoisotopic Mass: 272.0849080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-2-(hexyloxy)ethoxyethane-1-sulfonyl chloride

Introduction to 2-2-(hexyloxy)ethoxyethane-1-sulfonyl chloride (CAS No. 1341031-24-0) and Its Applications in Modern Chemical Biology

2-2-(hexyloxy)ethoxyethane-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1341031-24-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatility in synthetic chemistry, particularly in the modification of biomolecules and the development of novel pharmaceutical agents. The presence of both hexyl and ethoxy groups in its molecular structure imparts distinct solubility and reactivity characteristics, making it a valuable intermediate in various biochemical applications.

The chemical structure of 2-2-(hexyloxy)ethoxyethane-1-sulfonyl chloride consists of a sulfonyl chloride functional group attached to a chain that includes two ethoxy units separated by a hexyl ether linkage. This configuration not only enhances its solubility in polar organic solvents but also facilitates its role as a coupling agent in peptide synthesis and other biologically relevant modifications. The sulfonyl chloride moiety is particularly reactive, enabling the formation of stable sulfonamide bonds, which are crucial for constructing complex biomolecular architectures.

In recent years, advancements in drug discovery and molecular biology have highlighted the importance of sulfonyl chloride derivatives like 2-2-(hexyloxy)ethoxyethane-1-sulfonyl chloride. One of the most notable applications is in the synthesis of peptide mimetics, where such compounds serve as key intermediates for introducing specific functional groups that mimic natural peptide sequences. These mimetics are increasingly being explored for their potential in treating various diseases, including cancer and inflammatory disorders. The ability to precisely modify peptide backbones using 2-2-(hexyloxy)ethoxyethane-1-sulfonyl chloride has opened new avenues for designing drugs with enhanced specificity and reduced side effects.

Moreover, the compound has found utility in the development of novel ligands for enzyme inhibition. Enzymes play critical roles in numerous biological pathways, and modulating their activity is a cornerstone strategy in drug development. The reactivity of the sulfonyl chloride group allows for the facile attachment of various pharmacophores, enabling researchers to design inhibitors with high selectivity. For instance, studies have demonstrated its use in creating inhibitors targeting proteases involved in viral replication or inflammatory responses. These inhibitors could potentially lead to new therapeutic agents with improved efficacy and safety profiles.

The versatility of 2-2-(hexyloxy)ethoxyethane-1-sulfonyl chloride extends to its application in material science, particularly in the synthesis of functional polymers. The introduction of sulfonyl groups into polymer backbones can enhance material properties such as biodegradability, hydrophilicity, and mechanical strength. These modified polymers are being explored for biomedical applications, including drug delivery systems and tissue engineering scaffolds. The ability to incorporate this compound into polymer chains underscores its importance as a building block for advanced materials.

Recent research has also focused on the role of 2-2-(hexyloxy)ethoxyethane-1-sulfonyl chloride in bioconjugation techniques, where it serves as a linker between biomolecules such as proteins and small molecules. Such conjugates are essential for developing diagnostic tools like immunoassays and imaging agents. The stability provided by the sulfonamide bond formed via sulfonyl chloride chemistry ensures that these conjugates maintain their integrity under various physiological conditions, thereby improving their diagnostic accuracy.

In summary, 2-2-(hexyloxy)ethoxyethane-1-sulfonyl chloride (CAS No. 1341031-24-0) is a multifunctional compound with broad applications across chemical biology and material science. Its unique structural features make it an indispensable tool for researchers working on peptide synthesis, enzyme inhibition, polymer modification, and bioconjugation technologies. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play an increasingly pivotal role in advancing both therapeutic and diagnostic methodologies.